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The following table summarizes several key proteins and pathways currently being investigated for

modulating neuroinflammation, as identified in the recent literature:

Proposed Mechanism in

. . Research Context
Neuroinflammation

Target/Pathway

INPP5D/SHIP1 [1]  Inhibition blocks SHIP1 protein, potentially Alzheimer's disease; small-

enhancing microglia's ability to clear molecule inhibitors in optimization.
harmful plaques. [1] [1]

Nrf2-Keapl Activation upregulates antioxidant genes Neurodegenerative diseases (AD,

Pathway [2] and inhibits microglia-mediated PD); considered a novel
inflammation. [2] therapeutic approach. [2]

FABP4 [3] Inhibition in microglia alleviates induced Pre-clinical study for
neuroinflammation. [3] neurodegenerative diseases; focus

on blood-brain barrier permeability.

(3]

STINGINF- Neuronal ADRAL receptor modulates this Alzheimer's disease models;
KBINLRP3 [4] pathway, driving tauopathy and knockdown of ADRA1 ameliorated
inflammation. [4] pathology. [4]
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Proposed Mechanism in

Target/Pathway . . Research Context
Neuroinflammation

NF-kB & Key signaling pathway and protein complex  General neuroinflammation; used

Inflammasome [5] (containing ASC, Caspase-1) controlling as measurable endpoints in drug

pro-inflammatory cytokine production. [5] discovery platforms. [5]

Experimental Models for Profiling Neuroinflammation

Recent publications emphasize robust methodological frameworks for studying neuroinflammation. The
following diagram illustrates a multi-modal approach that integrates in vitro and in vivo models to improve

translational outcomes in drug discovery [5].
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Experimental models and readouts for neuroinflammation drug discovery [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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